Cas no 736083-47-9 (3-bromobutan-2-amine)

3-Bromobutan-2-amine is a brominated secondary amine with the molecular formula C₄H₁₀BrN. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine and amine functional groups enable selective modifications, making it valuable for constructing complex molecular frameworks. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features allow for further derivatization, including nucleophilic substitutions or reductive aminations, enhancing its utility in multi-step synthetic routes. 3-Bromobutan-2-amine is typically supplied in high purity, ensuring consistent performance in research and industrial applications.

3-bromobutan-2-amine structure

Product Name:3-bromobutan-2-amine

CAS No:736083-47-9

MF:C₄H₁₀BrN

MW:152.032900333405

MDL:MFCD18813272

CID:559652

PubChem ID:13495073

Update Time:2025-10-31

3-bromobutan-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Butanamine, 3-bromo-
- 3-bromobutan-2-amine
- SCHEMBL8517900
- EN300-306694
- 736083-47-9
- DTXSID70542189
- MDL： MFCD18813272
- Inchi： 1S/C4H10BrN/c1-3(5)4(2)6/h3-4H,6H2,1-2H3
- InChI Key： INJIQMGWSVPZFJ-UHFFFAOYSA-N
- SMILES： BrC(C)C(C)N

Computed Properties

Exact Mass: 150.99966g/mol
Monoisotopic Mass: 150.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 38.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 26Å²

3-bromobutan-2-amine Pricemore >>

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Enamine	EN300-306694-0.1g	3-bromobutan-2-amine	736083-47-9		0.1g	$1195.0	2023-09-05
Enamine	EN300-306694-0.25g	3-bromobutan-2-amine	736083-47-9		0.25g	$1249.0	2023-09-05
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Enamine	EN300-306694-1.0g	3-bromobutan-2-amine	736083-47-9		1g	$0.0	2023-06-07
Enamine	EN300-306694-2.5g	3-bromobutan-2-amine	736083-47-9		2.5g	$2660.0	2023-09-05
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01058146-1g	3-Bromobutan-2-amine	736083-47-9	95%	1g	￥6755.0	2024-04-18